O-desmethyl Galantamine

• CAS No.: 60755-80-8
• Product Name: O-desmethyl Galantamine
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol
• IUPAC Name: (1S,12S,14R)-4-methyl-11-oxa-4-azatetracyclo[8.6.1.01,12.06,17]heptadeca-6(17),7,9,15-tetraene-9,14-diol
• Standard InChI: InChI=1S/C16H19NO3/c1-17-7-6-16-5-4-11(18)8-13(16)20-15-12(19)3-2-10(9-17)14(15)16/h2-5,11,13,18-19H,6-9H2,1H3/t11-,13-,16-/m0/s1
• Standard InChIKey: OYSGWKOGUVOGFQ-RBOXIYTFSA-N
• Isomeric SMILES: CN1CC[C@@]23C=C[C@@H](C[C@@H]2OC4=C(C=CC(=C34)C1)O)O
• Canonical SMILES: CN1CCC23C=CC(CC2OC4=C(C=CC(=C34)C1)O)O
• Appearance: Pale Yellow Solid
• Melting Point: 227-230°C
• Description: O-desmethyl Galantamine is a metabolite of Galanthamine.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (4aS,6R,8aS)-11-Methyl-5,6,9,10,11,12-hexahydro-4aH-[1]benzofuro[3a,3,2-ef][2]benzazepine-3,6-diol; (1S,12S,14R)-4-methyl-11-oxa-4-azatetracyclo[8.6.1.01,12.06,17]heptadeca-6(17),7,9,15-tetraene-9,14-diol; 10-Methyl-galantham-1-ene-3β,6-diol; Sanguinine; O-De
• PubChem Compound: 443722
• Last Modified: Nov 11 2021